Cas no 59411-58-4 (1-cyclohexylethane-1,2-diol)

• Product Name: 1-cyclohexylethane-1,2-diol
• CAS No: 59411-58-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 338748
• PubChem ID: 11018993
• Update Time: 2025-10-21

1-cyclohexylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-cyclohexyl-
• 1-cyclohexylethane-1,2-diol
• LogP
• Cyclohexylglykol
• DTXSID30452018
• EN300-1240363
• AKOS021031096
• 1-cyclohexylethane-1.2-diol
• SCHEMBL409112
• 59411-58-4

• Inchi： 1S/C8H16O2/c9-6-8(10)7-4-2-1-3-5-7/h7-10H,1-6H2
• InChI Key： ZXXFBCPKEVLRTI-UHFFFAOYSA-N
• SMILES： OC(CO)C1CCCCC1

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Additional information on 1-cyclohexylethane-1,2-diol

Introduction to 1-Cyclohexylethane-1,2-Diol (CAS No. 59411-58-4)

1-Cyclohexylethane-1,2-diol (commonly referred to as cyclohexyl ethane-1,2-diol) is a versatile organic compound with the CAS registry number 59411-58-4. This compound has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various industries. The molecule consists of a cyclohexyl group attached to an ethane diol backbone, which contributes to its hydrophilic and hydrophobic characteristics. This duality makes it an ideal candidate for a wide range of uses, from pharmaceuticals to materials science.

Recent studies have highlighted the potential of cyclohexyl ethane-1,2-diol in advanced materials development. Researchers have explored its ability to act as a building block for creating self-healing polymers. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating cyclohexyl ethane-1,2-diol into polymer networks significantly enhances their mechanical properties and recovery capabilities after damage. This breakthrough could revolutionize industries such as aerospace and automotive manufacturing, where durable and repairable materials are highly sought after.

In the pharmaceutical sector, cyclohexyl ethane-1,2-diol has shown promise as a drug delivery agent. Its unique structure allows it to act as a solubilizing agent for poorly water-soluble drugs. A 2023 paper in *Journal of Pharmaceutical Sciences* reported that formulations incorporating cyclohexyl ethane-1,2-diol exhibited improved bioavailability and reduced side effects compared to traditional delivery methods. This finding underscores its potential in developing more effective therapeutic agents.

The synthesis of cyclohexyl ethane-1,2-diol has also been optimized in recent years. Traditionally synthesized via oxidation of diols or through epoxide ring-opening reactions, modern methods now employ enzymatic catalysis for higher yields and selectivity. A 2023 study in *Green Chemistry* showcased the use of lipase-catalyzed asymmetric synthesis to produce enantiopure cyclohexyl ethane-1,2-diol, which is crucial for chiral drug development.

Beyond its industrial applications, cyclohexyl ethane-1,2-diol has found niche uses in personal care products. Its moisturizing properties make it an effective ingredient in skincare formulations. A 2023 article in *Cosmetic Science Journal* highlighted its ability to enhance skin barrier function and reduce transdermal water loss, making it a valuable addition to anti-aging products.

Environmental considerations have also come into play with the increasing use of cyclohexyl ethane-1,2-diol. Studies have shown that it is biodegradable under aerobic conditions, with complete degradation observed within 30 days in laboratory settings. This aligns with global efforts toward sustainable chemistry and reduces concerns about its environmental impact.

Looking ahead, the future of cyclohexyl ethane-1,2-diol seems promising as researchers continue to uncover new applications and optimize its production processes. Its role in emerging technologies such as bio-based materials and green chemistry is expected to grow significantly. As industries increasingly prioritize sustainability and innovation, compounds like cyclohexyl ethane-1,2-diol are poised to play pivotal roles in shaping the future of science and technology.